N-[(4-chlorophenyl)sulfonyl]-2-hydroxybenzamide

• IUPAC Name: N-(4-chlorophenyl)sulfonyl-2-hydroxybenzamide
• InChI: InChI=1S/C13H10ClNO4S/c14-9-5-7-10(8-6-9)20(18,19)15-13(17)11-3-1-2-4-12(11)16/h1-8,16H,(H,15,17)
• InChI Key: SIIAMFGDICSKLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NS(=O)(=O)C2=CC=C(C=C2)Cl)O
• Molecular Formula: C13H10ClNO4S
• Molecular Weight: 311.74 g/mol

Description

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of related sulfonamide compounds has been characterized using techniques like IR, 1H NMR, and 13C NMR. These studies provide insights into the conformation and geometric parameters of the molecules (M. Krátký et al., 2012).

Chemical Reactions and Properties

The chemical reactions of N-[(4-chlorophenyl)sulfonyl]-2-hydroxybenzamide derivatives include aminosulfonylation reactions, which have been developed to produce sulfonylated lactams. These reactions showcase the compound's versatility in organic synthesis (Li-Jing Wang et al., 2019).

Physical Properties Analysis

The crystal structures of similar N-(arylsulfonyl)-4-fluorobenzamides provide insight into their physical properties, such as conformation, aromatic ring inclination, and intermolecular interactions, which are crucial for understanding the compound's behavior in various conditions (P. A. Suchetan et al., 2016).

Chemical Properties Analysis

The reactivity and chemical behavior of N-[(4-chlorophenyl)sulfonyl]-2-hydroxybenzamide derivatives have been explored through various reactions, including the displacement of the sulfone linkage and cyclization to xanthones, showcasing the compound's potential for further chemical transformations (O. F. Bennett et al., 1972).